Cas no 930298-98-9 (1-(4-Methoxyphenyl)-2-oxo-3-pyrrolidinecarbonitrile)

• Product Name: 1-(4-Methoxyphenyl)-2-oxo-3-pyrrolidinecarbonitrile
• CAS No: 930298-98-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD09817457
• CID: 1027353
• PubChem ID: 16108686
• Update Time: 2025-05-25

1-(4-Methoxyphenyl)-2-oxo-3-pyrrolidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)-2-oxopyrrolidine-3-carbonitrile
• 1-(4-Methoxyphenyl)-2-oxo-3-pyrrolidinecarbonitrile
• GB-0716
• J-503347
• 930298-98-9
• AKOS005072686
• MFCD09817457
• DTXSID10582963
• SCHEMBL26618878

• MDL： MFCD09817457
• Inchi： 1S/C12H12N2O2/c1-16-11-4-2-10(3-5-11)14-7-6-9(8-13)12(14)15/h2-5,9H,6-7H2,1H3
• InChI Key： WJNKWJPPJNXMOJ-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)CCN1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.3Ų

1-(4-Methoxyphenyl)-2-oxo-3-pyrrolidinecarbonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(4-Methoxyphenyl)-2-oxo-3-pyrrolidinecarbonitrile

Recent Advances in the Study of 1-(4-Methoxyphenyl)-2-oxo-3-pyrrolidinecarbonitrile (CAS: 930298-98-9)

1-(4-Methoxyphenyl)-2-oxo-3-pyrrolidinecarbonitrile (CAS: 930298-98-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of neurological disorders and cancer treatment. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the neuroprotective effects of 1-(4-Methoxyphenyl)-2-oxo-3-pyrrolidinecarbonitrile derivatives. The study demonstrated that these compounds exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and monoamine oxidase-B (MAO-B). The lead compound, derived from the parent structure, showed a 50% inhibitory concentration (IC50) of 0.8 μM for AChE, suggesting its potential as a candidate for Alzheimer's disease therapy.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the anticancer properties of 1-(4-Methoxyphenyl)-2-oxo-3-pyrrolidinecarbonitrile were explored. The study revealed that the compound induces apoptosis in human breast cancer cells (MCF-7) through the activation of the intrinsic mitochondrial pathway. Mechanistic studies indicated that the compound disrupts the cell cycle at the G2/M phase, leading to significant cytotoxicity with an IC50 value of 12.5 μM. These findings underscore its potential as a chemotherapeutic agent.

Recent synthetic approaches to 1-(4-Methoxyphenyl)-2-oxo-3-pyrrolidinecarbonitrile have also been optimized. A 2023 study in Tetrahedron Letters described a novel one-pot synthesis method using a catalytic system involving palladium nanoparticles, which improved the yield to 85% while reducing reaction time and byproduct formation. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

In conclusion, 1-(4-Methoxyphenyl)-2-oxo-3-pyrrolidinecarbonitrile (CAS: 930298-98-9) continues to attract attention as a promising scaffold for drug development. Its diverse biological activities, coupled with recent improvements in synthetic methodologies, position it as a valuable candidate for future therapeutic applications. Ongoing research is expected to further elucidate its mechanisms of action and expand its potential uses in treating complex diseases.